Cas no 1041571-45-2 (N-Methyl-1-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)methanamine)

N-Methyl-1-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)methanamine structure
1041571-45-2 structure
Product Name:N-Methyl-1-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)methanamine
CAS No:1041571-45-2
MF:C9H10N4O
MW:190.201900959015
CID:1086376
PubChem ID:28063757
Update Time:2025-04-20

N-Methyl-1-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-1-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)methanamine
    • N-Methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine
    • AKOS009226267
    • DB-231516
    • 1041571-45-2
    • N-methyl-1-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methanamine
    • N-methyl-1-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methanamine
    • STL493569
    • MDL: MFCD09055301
    • Inchi: 1S/C9H10N4O/c1-10-6-8-12-9(13-14-8)7-4-2-3-5-11-7/h2-5,10H,6H2,1H3
    • InChI Key: IBQBDXASLVFLIO-UHFFFAOYSA-N
    • SMILES: O1C(CNC)=NC(C2C=CC=CN=2)=N1

Computed Properties

  • Exact Mass: 190.08546096g/mol
  • Monoisotopic Mass: 190.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 63.8Ų
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